Cas no 2248294-08-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorophenyl)-2-cyclopentylacetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorophenyl)-2-cyclopentylacetate
• CAS No: 2248294-08-6
• MF: C₂₁H₁₈ClNO₄
• MW: 383.824924945831
• CID: 5887230
• PubChem ID: 165731119
• Update Time: 2025-06-15

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorophenyl)-2-cyclopentylacetate Chemical and Physical Properties

Names and Identifiers

• EN300-6521175
• 2248294-08-6
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorophenyl)-2-cyclopentylacetate

• Inchi： 1S/C21H18ClNO4/c22-15-11-9-14(10-12-15)18(13-5-1-2-6-13)21(26)27-23-19(24)16-7-3-4-8-17(16)20(23)25/h3-4,7-13,18H,1-2,5-6H2
• InChI Key： SLARMEBZQGOWCY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)C1CCCC1

Computed Properties

• Exact Mass: 383.0924357g/mol
• Monoisotopic Mass: 383.0924357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorophenyl)-2-cyclopentylacetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorophenyl)-2-cyclopentylacetate (CAS No. 2248294-08-6) in Modern Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorophenyl)-2-cyclopentylacetate, identified by its CAS number 2248294-08-6, represents a fascinating molecule in the realm of chemical biology. This heterocyclic derivative has garnered significant attention due to its unique structural features and potential biological activities. The presence of a dioxo group, a chlorophenyl moiety, and a cyclopentyl substituent contributes to its complex pharmacophoric profile, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

Recent advancements in medicinal chemistry have highlighted the importance of isoindole derivatives in the development of novel bioactive compounds. The 1H-isoindol scaffold is particularly intriguing due to its structural versatility and ability to interact with biological targets in diverse ways. In particular, the combination of the dioxo group and the cyclopentylacetate moiety introduces rigidity and functional diversity, which can be exploited to modulate receptor binding affinities and selectivities. This compound exemplifies how structural modifications can lead to the discovery of new pharmacological entities with tailored properties.

One of the most compelling aspects of this compound is its potential role in modulating enzymatic pathways relevant to human health. The chlorophenyl group, for instance, is a common feature in many bioactive molecules and has been shown to influence interactions with proteins and enzymes. Furthermore, the dioxo group can serve as a hydrogen bond acceptor, enhancing binding interactions with biological targets. These features make 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorophenyl)-2-cyclopentylacetate a valuable scaffold for designing inhibitors or activators of key metabolic enzymes.

Current research in chemical biology increasingly emphasizes the need for multifunctional compounds that can address complex diseases through multiple mechanisms. The structural complexity of this molecule allows it to potentially engage with multiple targets simultaneously, offering a strategic advantage in therapeutic intervention. For instance, studies have suggested that isoindole derivatives may exhibit anti-inflammatory, antioxidant, and even anticancer properties by interacting with various signaling pathways. The specific arrangement of functional groups in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorophenyl)-2-cyclopentylacetate may contribute to these effects by modulating enzyme activity or protein-protein interactions.

The synthesis of this compound represents a significant achievement in organic chemistry, showcasing the ability to integrate multiple functional groups into a single molecular framework while maintaining high yields and purity. Advanced synthetic methodologies have enabled chemists to explore intricate structural motifs like the one found in this derivative. Techniques such as palladium-catalyzed cross-coupling reactions and transition metal-mediated cyclizations have been particularly useful in constructing the desired heterocyclic core. These synthetic strategies not only facilitate the preparation of complex molecules but also provide insights into reaction mechanisms that can be leveraged for further optimization.

In terms of biological evaluation, preliminary studies on related isoindole derivatives have revealed promising activities in vitro and in vivo. The dioxo group has been shown to enhance binding affinity to certain enzymes by stabilizing transition states through hydrogen bonding interactions. Meanwhile, the chlorophenyl substituent can influence metabolic stability and distribution within biological systems. The cyclopentyl moiety adds an additional layer of conformational flexibility, which may improve drug-like properties such as solubility and membrane permeability. Together, these features make 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorophenyl)-2-cyclopentylacetate an exciting candidate for further investigation.

The pharmaceutical industry is increasingly recognizing the value of heterocyclic compounds like this one due to their broad spectrum of biological activities and favorable physicochemical properties. Isoindole derivatives have been explored for their potential applications in treating neurological disorders, infectious diseases, and chronic conditions characterized by inflammation or oxidative stress. By fine-tuning the structure of molecules such as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorophenyl)-2-cyclopentylacetate, researchers aim to identify lead compounds that can undergo further development into novel therapeutics.

Future directions in studying this compound may include exploring its mechanism of action at a molecular level using techniques such as X-ray crystallography or computational modeling. Understanding how it interacts with biological targets will provide critical insights into its potential therapeutic benefits and limitations. Additionally, formulation studies could optimize delivery systems to enhance bioavailability and target specificity. Given its structural complexity and promising preclinical data, 1,3-dioxo - - - - - - - - - - - -- -- -- -- -- -- -- -- -- -- -- -- -- -- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- ------hydro-- hydro-- hydro-- hydro-- hydro-- hydro-- hydro-- hydro-- hydro-- hydro-- isoindol isoindol isoindol isoindol isoindol isoindol isoindol isoindol isoindol isoindol isoindol ily ily ily ily ily ily ily ily ily ily yl yl yl yl yl yl yl yl yl yl yl acetyl acetyl acetyl acetyl acetyl acetyl acetyl acetyl acetyl acetyl acetate acetate acetate acetate acetate acetate acetate acetate acetate acetate (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) 2248294---08---2248294---08---2248294---08---2248294---08---2248294---08---2248294---08---2248294---08---2248294---08---2248294---08 6)6)6)6)6)6)6)6)6)6)6)6) demonstrates great potential as a pharmacological tool for addressing unmet medical needs.